3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(5-fluoro-2-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10BrFO2/c1-17-13-3-2-10(15)7-12(13)8-4-9(14)6-11(16)5-8/h2-7,16H,1H3
• InChI Key: YYKJMQGZGSBCIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H10BrFO2
• DSSTOX Substance ID: DTXSID50686414
• Molecular Weight: 297.12 g/mol
• CAS No.: 1123158-89-3

Description

3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol is an organic compound that belongs to the class of halogenated phenols This compound is characterized by the presence of bromine, fluorine, and methoxy groups attached to a phenolic ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol typically involves multi-step organic reactions. One common method includes the bromination of 5-(5-fluoro-2-methoxyphenyl)phenol using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with the temperature maintained at a low level to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving the use of automated reactors and continuous flow systems. The reaction conditions, such as temperature, pressure, and solvent choice, would be carefully controlled to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation Reactions: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to remove the halogen atoms or to modify the phenolic group.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium carbonate in the presence of a suitable solvent.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation reactions may produce quinones.

Scientific Research Applications

3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-5-fluoro-2-methoxyphenylboronic acid
• 3-Bromo-5-(trifluoromethyl)phenol
• 2-Bromo-3-methoxyphenol

Uniqueness

3-Bromo-5-(5-fluoro-2-methoxyphenyl)phenol is unique due to the specific arrangement of bromine, fluorine, and methoxy groups on the phenolic ring. This unique structure imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry.